Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride

• IUPAC Name: N-methyl-1-[4-(2,2,2-trifluoroethoxy)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C10H12F3NO.ClH/c1-14-6-8-2-4-9(5-3-8)15-7-10(11,12)13;/h2-5,14H,6-7H2,1H3;1H
• InChI Key: KMYYOEUJKGMUKM-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=C(C=C1)OCC(F)(F)F.Cl
• Molecular Formula: C10H13ClF3NO
• Molecular Weight: 255.66 g/mol

Description

“Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride” is a chemical compound with the CAS number 1803600-19-2. It is used in various research and industrial applications.

Molecular Structure Analysis

The molecular structure of “Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride” involves a trifluoroethoxy group attached to a phenyl ring, which is further connected to a methylamine group. The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC.

Physical And Chemical Properties Analysis

“Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride” is a powder at room temperature. It has a molecular weight of 255.67. More specific physical and chemical properties such as melting point, boiling point, and solubility can be determined through further analysis.

Scientific Research Applications

1. Impurity Identification in Synthetic Processes

A study by Toske et al. (2017) focused on the identification of impurities in methamphetamine synthesis. They isolated and identified a compound similar in structure to Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride, showing its relevance in forensic chemistry and drug synthesis analysis.

2. Metal Ion Affinities and Fluorescence Properties

Research by Liang et al. (2009) explored derivatives of tris((6-phenyl-2-pyridyl)methyl)amine, similar to Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride, for their metal ion affinities and fluorescence properties. This study is significant for understanding the interaction of such compounds with metal ions and their potential application in fluorescence-based technologies.

3. Coordination Chemistry and Crystal Structure

A study by Znovjyak et al. (2010) examined a compound with a structure related to Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride in a uranium coordination complex. This research contributes to the field of coordination chemistry and crystallography, providing insights into the structural dynamics of such complexes.

4. Synthesis and Analysis of Pharmaceutical Intermediates

Research by Zhou et al. (2018) on the synthesis of 1-methyl-4-phenyl-1H-imidazol-2-amine, a compound related to Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride, demonstrates the compound's significance in pharmaceutical research, particularly as an intermediate in drug synthesis.

5. Development of Novel Antibacterial Agents

A 2021 study by Reddy and Prasad involved synthesizing derivatives related to Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride, exploring their potential as antibacterial agents. This illustrates the compound's relevance in developing new antibacterial drugs.

6. Role in Neurotoxicity Research

The study of N-methyltransferases in the neurotoxicity associated with metabolites of compounds structurally similar to Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride was explored by Ansher et al. (1986). This research is crucial in understanding the enzymatic processes involved in the neurotoxicity of related compounds.

Safety and Hazards

“Methyl({[4-(2,2,2-trifluoroethoxy)phenyl]methyl})amine hydrochloride” is classified with the signal word “Warning” and is associated with hazard statements H315, H319, and H335. Precautionary measures include avoiding inhalation, skin contact, and eye contact, and using protective clothing.